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Compound of Interest

Compound Name: Lithium bromide hydrate

Cat. No.: B088217

The binary mixture of lithium bromide (a salt) and water (a refrigerant) is the most common
working fluid pair in absorption chiller systems. The high affinity of LiBr for water vapor allows
these systems to utilize low-grade heat for cooling, making them an energy-efficient alternative
to conventional vapor-compression refrigeration.[1] The performance of these systems is
intrinsically linked to the concentration of the LiBr solution, which in turn dictates the operating
temperatures and pressures.[2] However, a critical limitation of the LiBr-H20 system is the risk
of crystallization at high concentrations and low temperatures, which can lead to system failure.
[3][4] A thorough understanding of the LiBr-H20 phase diagram is therefore paramount for the
design, operation, and optimization of absorption refrigeration technology.

Fundamentals of the LiBr-H20 Phase Diagram

The phase diagram of the LiBr-H20 system is a graphical representation of the physical states
of the mixture under different conditions of temperature and concentration. It delineates the
boundaries between the liquid, solid, and vapor phases. For the purposes of absorption
refrigeration, the most critical region of the phase diagram is the liquid-solid equilibrium,
specifically the crystallization line.[4][5]

Key Features of the Phase Diagram

o Solubility Limit (Crystallization Line): This line represents the maximum concentration of LiBr
that can be dissolved in water at a given temperature.[6] Exceeding this limit will result in the
precipitation of solid LiBr, a process known as crystallization.[5]
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» Eutectic Point: This is the point on the phase diagram where the liquid, solid LiBr, and ice
exist in equilibrium. It represents the lowest temperature at which a liquid phase can exist for
this binary mixture. For the LiBr-H20 system, the eutectic point occurs at a specific
concentration and temperature.[7]

» Liquid Phase: This region of the diagram represents the state where LiBr is fully dissolved in
water, forming a homogeneous solution. Absorption chillers operate exclusively within this
phase.

o Solid Phase (Crystallization): This region indicates the conditions under which solid LiBr
coexists with the saturated liquid solution. The formation of crystals can block pipes and stop
the operation of the chiller.[4][8]

 Ice Formation: At low LiBr concentrations and temperatures below the freezing point of
water, ice will form.
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Caption: Conceptual representation of the LiBr-H20 phase diagram.
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Quantitative Analysis of the LiBr-H20 Phase
Diagram

The precise location of the crystallization line is of utmost importance for practical applications.
Several empirical correlations and experimental datasets have been published to define this
boundary.[7]

Solubility Data

The solubility of LiBr in water increases with temperature.[6][9] This relationship is non-linear
and has been experimentally determined by numerous researchers. The following table
summarizes solubility data, providing a clear view of the crystallization temperature at different
LiBr concentrations.

. ] Crystallization
LiBr Concentration (wt%) Reference
Temperature (°C)

45 -45.0 [10]
50 -26.0 [10]
55 75 [10]
60 18.5 [10]
65 49.5 [10]
70 84.5 [10]

Note: The exact values may vary slightly between different studies due to experimental
uncertainties.[6]

Diihring Plot

A common method for representing the vapor pressure of a solution is the Duhring plot. In this
plot, the boiling temperature of the solution is plotted against the boiling temperature of the
pure solvent (water) at the same pressure. For LiBr-H20 solutions, the Dihring lines are nearly
straight, which allows for easy interpolation and extrapolation of vapor pressure data.
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Experimental Determination of the Crystallization
Point

Accurate determination of the crystallization temperature is crucial for validating theoretical
models and ensuring the safe operation of absorption systems.[11] The following protocol
outlines a standard method for determining the crystallization point of a LiBr-H20 solution.

Experimental Protocol: Visual Polythermal Method

Objective: To visually determine the crystallization temperature of a LiBr-H20 solution of a
known concentration.

Materials:

LiBr-H20 solution of known concentration

Test tube or sample vial

Controlled temperature bath (e.g., refrigerated circulator)

Calibrated thermometer or thermocouple

Stirring mechanism (e.g., magnetic stirrer and stir bar)

Light source for observation
Procedure:

o Sample Preparation: Prepare a LiBr-H20 solution of the desired concentration by accurately
weighing anhydrous LiBr and deionized water. Ensure the LiBr is fully dissolved.

e Apparatus Setup: Place the test tube containing the LiBr-H20 solution and a small stir bar
into the controlled temperature bath. Insert the thermometer or thermocouple into the
solution, ensuring it does not touch the sides or bottom of the test tube.

e Cooling and Observation: Begin to slowly cool the temperature bath while continuously
stirring the solution. A controlled cooling rate (e.g., 1-3 mK/s) is important to avoid significant
supercooling.[11]
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o Crystal Detection: llluminate the sample and carefully observe for the first appearance of
crystals. The temperature at which the first stable crystals appear is the crystallization
temperature. A sudden rise in temperature due to the heat of solidification can also indicate
the onset of crystallization.[11]

e Dissolution and Confirmation: After crystallization, slowly increase the temperature of the
bath while stirring. The temperature at which the last crystal dissolves should be recorded.
This temperature should be very close to the crystallization temperature.

o Repeatability: Repeat the cooling and heating cycle multiple times to ensure the repeatability
of the measurement. The average of the recorded crystallization temperatures is taken as
the final value.
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Caption: Experimental workflow for determining the crystallization temperature.

Practical Implications and Mitigation of
Crystallization

The risk of crystallization is a major operational concern in LiBr-H20 absorption chillers.[8][12]
Crystallization can occur under several conditions:

o Low Evaporator Temperature: If the temperature of the refrigerant (water) in the evaporator is
too low, it can lead to over-concentration of the LiBr solution in the absorber.

» High Condenser Temperature: High cooling water temperatures in the condenser can
increase the pressure in the generator, requiring higher concentrations of LiBr to achieve the
desired refrigerant boiling point.
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e System Shutdown: During shutdown, if the solution is not properly diluted, crystallization can
occur as the system cools to ambient temperatures.

Mitigation Strategies:

e Concentration Control: Modern chillers employ sophisticated control systems to monitor the
solution concentration and prevent it from reaching the crystallization point.[4]

o Additives: Small amounts of certain additives can inhibit crystallization by lowering the
freezing point of the solution.[13]

e Dilution Cycle: During shutdown, a dilution cycle is initiated where the refrigerant is mixed
with the concentrated solution in the absorber to lower the overall concentration.[8]

Conclusion

The phase diagram of the LiBr-H20 system is a fundamental tool for understanding and
optimizing absorption refrigeration technology. A thorough knowledge of the crystallization
boundaries is essential for the design of efficient and reliable chillers. This guide has provided a
comprehensive overview of the key features of the phase diagram, presented quantitative data,
and outlined a standard experimental protocol for determining crystallization temperatures. By
leveraging this knowledge, researchers and engineers can continue to advance the field of
absorption cooling and develop more sustainable and energy-efficient solutions.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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